Cas no 1218679-03-8 (2-Methyl-1-(4-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole)

• Product Name: 2-Methyl-1-(4-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole
• CAS No: 1218679-03-8
• MF: C₁₃H₁₇N₃O₄S
• MW: 311.356781721115
• CID: 6092112
• PubChem ID: 43597988
• Update Time: 2025-10-24

2-Methyl-1-(4-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• 1218679-03-8
• 2-methyl-1-(4-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole
• EN300-1167609
• 2-Methyl-1-(4-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole

• Inchi： 1S/C13H17N3O4S/c1-9-6-10-7-14-8-13(10)15(9)21(19,20)12-4-2-11(3-5-12)16(17)18/h2-5,9-10,13-14H,6-8H2,1H3
• InChI Key： DQYGHODZKGQVSX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1C(C)CC2CNCC12)(=O)=O

Computed Properties

• Exact Mass: 311.09397721g/mol
• Monoisotopic Mass: 311.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-Methyl-1-(4-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole

Introduction to 2-Methyl-1-(4-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole (CAS No. 1218679-03-8) and Its Emerging Applications in Chemical Biology

2-Methyl-1-(4-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole, identified by its CAS number 1218679-03-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound belongs to the class of octahydropyrrolopyrrole derivatives, which are known for their broad spectrum of biological activities. The presence of a methyl group at the 2-position and a 4-nitrobenzenesulfonyl moiety at the 1-position introduces specific electronic and steric properties, making it a promising candidate for further investigation in drug discovery and molecular recognition.

The 4-nitrobenzenesulfonyl group is particularly noteworthy as it can serve as a pharmacophore for interacting with biological targets such as enzymes and receptors. This substituent imparts both hydrophobicity and a strong electron-withdrawing effect, which can modulate the compound's binding affinity and selectivity. In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), and compounds like 2-Methyl-1-(4-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole offer a versatile scaffold for designing such inhibitors.

Recent studies have highlighted the potential of octahydropyrrolopyrrole derivatives in modulating various biological pathways. For instance, modifications of the core structure have been shown to influence kinase activity, DNA binding, and neurotransmitter receptor interactions. The methyl group at the 2-position can be further functionalized to introduce additional binding pockets or enhance solubility, making it an attractive platform for structure-activity relationship (SAR) studies. The combination of these features positions CAS No. 1218679-03-8 as a valuable tool for exploring novel therapeutic strategies.

One of the most compelling aspects of this compound is its potential application in developing PPI modulators. PPIs are involved in numerous cellular processes and are implicated in various diseases, including cancer and inflammatory disorders. Small molecules that can selectively disrupt or stabilize these interactions have emerged as a promising therapeutic approach. The 4-nitrobenzenesulfonyl group in 2-Methyl-1-(4-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole can be designed to interact with specific residues on the target protein, thereby modulating its function. Preliminary computational studies suggest that this compound may exhibit high binding affinity to certain kinase domains, making it a candidate for further experimental validation.

The synthesis of CAS No. 1218679-03-8 involves multi-step organic transformations, including cyclization reactions and sulfonylation processes. The synthetic route must be carefully optimized to ensure high yield and purity, which are critical for biological testing. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocycles like this one, facilitating their exploration in drug discovery programs. Techniques such as transition-metal catalysis and flow chemistry have been particularly useful in streamlining the synthesis of these intricate molecules.

In addition to its potential as a drug candidate, 2-Methyl-1-(4-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole may find applications in chemical biology research as a tool compound for studying protein-ligand interactions. Its well-defined structure allows researchers to probe binding mechanisms and develop novel assay platforms for high-throughput screening (HTS). By integrating this compound into biochemical assays, scientists can identify new targets and evaluate the efficacy of small-molecule modulators.

The emerging field of computational chemistry has played a pivotal role in understanding the properties of CAS No. 1218679-03-8. Molecular modeling techniques such as docking simulations and molecular dynamics (MD) studies have provided insights into how this compound interacts with biological targets at an atomic level. These computational approaches complement experimental data and help guide the design of next-generation derivatives with improved potency and selectivity. The integration of machine learning algorithms has further accelerated this process by enabling rapid virtual screening of large chemical libraries.

The future prospects of 2-Methyl-1-(4-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists are essential for translating this compound from bench research to clinical development. By leveraging cutting-edge technologies such as CRISPR gene editing and organ-on-a-chip systems, researchers can validate the biological relevance of this molecule across multiple disease models.

In conclusion,CAS No 1218679-03-8 represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique pharmacophoric features make it an attractive scaffold for developing novel therapeutics targeting protein-protein interactions and other critical biological pathways. As our understanding of molecular recognition continues to evolve,this octahydropyrrolopyrrole derivative will undoubtedly play an important role in advancing therapeutic strategies for diverse diseases.